1-Cyclopropyl-1H-benzo[d]imidazol-2(3H)-one
Overview
Description
1-Cyclopropyl-1H-benzo[d]imidazol-2(3H)-one is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anti-inflammatory and Antioxidant Agents
A study by Shankar et al. (2017) explored the synthesis of 2-(6-alkyl-pyrazin-2-yl)-1H-benzo[d]imidazole analogs, which were evaluated for their anti-inflammatory and antioxidant properties. The compound showed potent activity in in vitro and in vivo assays, highlighting its potential as an anti-inflammatory agent and for scavenging free radicals (Shankar et al., 2017).
Antimycobacterial Activity
Gobis et al. (2015) synthesized a series of 1H-benzo[d]imidazole derivatives and tested them for tuberculostatic activity. Some compounds demonstrated excellent activity against Mycobacterium tuberculosis and Mycobacterium bovis, suggesting potential as novel anti-tubercular agents (Gobis et al., 2015).
Solid-Phase Synthesis of Derivatives
Messina et al. (2014) developed a solid-phase synthesis method for 1H-benzo[d]imidazo[1,2-a]imidazol-2(3H)-one derivatives. This method offers a versatile approach for creating various derivatives, potentially broadening the application scope of these compounds (Messina et al., 2014).
Antitumor Activity
A study by Che et al. (2015) synthesized a zinc complex based on 1H-benzo[d]imidazole and examined its antitumor activity. The complex showed significant inhibition of Eca109 cancer cell growth, suggesting potential in cancer treatment (Che et al., 2015).
Spectroscopic Characterization
Özdemir et al. (2016) performed a detailed spectroscopic characterization of 1-(cyclohexylmethyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole. This study provides insights into the molecular and spectroscopic features of such compounds, useful for further research and applications (Özdemir et al., 2016).
Organic Light Emitting Devices
Han et al. (2013) focused on the synthesis of iridium complexes containing 1H-benzo[d]imidazole for use in organic light emitting devices (OLEDs). This research contributes to the development of advanced materials for OLED technology (Han et al., 2013).
Green Chemistry in Synthesis
Xu et al. (2018) reported a green chemistry approach for synthesizing 1-benzyl-2-aryl-1H-benzo[d]imidazole derivatives. This method emphasizes environmentally friendly processes in chemical synthesis (Xu et al., 2018).
Potential as Mutant Isocitrate Dehydrogenase 1 Inhibitors
Shekarchi and Behbahani (2020) synthesized tetrasubstituted imidazoles as potential inhibitors of mutant isocitrate dehydrogenase 1 (IDH1). This research contributes to the development of treatments for diseases related to IDH1 mutations (Shekarchi & Behbahani, 2020).
Mechanism of Action
Imidazoles are key components to functional molecules that are used in a variety of everyday applications . They have been found to exhibit a wide range of biological activities, including antifungal, antitumor, and anti-inflammatory properties . The biological activity of imidazole derivatives can be attributed to their interaction with various enzymes and proteins in the body .
The synthesis of imidazole derivatives has been a subject of recent advances . These advances have focused on the regiocontrolled synthesis of substituted imidazoles, with an emphasis on the bonds constructed during the formation of the imidazole .
Properties
IUPAC Name |
3-cyclopropyl-1H-benzimidazol-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O/c13-10-11-8-3-1-2-4-9(8)12(10)7-5-6-7/h1-4,7H,5-6H2,(H,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUPOQYUUGOFEAD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C3=CC=CC=C3NC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20441673 | |
Record name | 1-Cyclopropyl-1H-benzo[d]imidazol-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20441673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
202859-73-2 | |
Record name | 1-Cyclopropyl-1H-benzo[d]imidazol-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20441673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-cyclopropyl-2,3-dihydro-1H-1,3-benzodiazol-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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